Cas no 82720-23-8 (1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol)

1-Ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol is a versatile intermediate in organic synthesis, featuring both an ethynyl group and a hydroxyl functionality on a partially hydrogenated naphthalene scaffold. This structure enables its use in diverse reactions, including Sonogashira coupling, click chemistry, and further functionalization of the hydroxyl group. The tetrahydronaphthalene core provides rigidity and stability, while the ethynyl moiety offers reactivity for constructing complex molecular architectures. Its balanced reactivity and stability make it valuable in pharmaceutical and materials science research, particularly for developing bioactive compounds or advanced polymers. The compound's well-defined stereochemistry further enhances its utility in enantioselective synthesis.

1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol structure

82720-23-8 structure

Product name:1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol

CAS No:82720-23-8

MF:C_₁₂H_₁₂O

MW:172.223083496094

CID:685685

PubChem ID:12840344

1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenol, 1-ethynyl-1,2,3,4-tetrahydro-
- 1-ethynyl-3,4-dihydro-2H-naphthalen-1-ol
- 1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol
- 82720-23-8
- EN300-192496
- DTXSID20511188
- AKOS014245095
- Inchi： InChI=1S/C12H12O/c1-2-12(13)9-5-7-10-6-3-4-8-11(10)12/h1,3-4,6,8,13H,5,7,9H2
- InChI Key： DYZCARXAQRVAOE-UHFFFAOYSA-N
- SMILES： C#CC1(CCCC2=CC=CC=C21)O

Computed Properties

Exact Mass: 172.088815002g/mol
Monoisotopic Mass: 172.088815002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 20.2Å²

1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Aaron	AR005AIQ-250mg	1-Naphthalenol, 1-ethynyl-1,2,3,4-tetrahydro-	82720-23-8	95%	250mg	$765.00	2025-02-14
Aaron	AR005AIQ-2.5g	1-Naphthalenol, 1-ethynyl-1,2,3,4-tetrahydro-	82720-23-8	95%	2.5g	$2950.00	2025-02-14
Aaron	AR005AIQ-10g	1-Naphthalenol, 1-ethynyl-1,2,3,4-tetrahydro-	82720-23-8	95%	10g	$6443.00	2023-12-15
Enamine	EN300-192496-1.0g	1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol	82720-23-8	95%	1g	$0.0	2023-06-06
Aaron	AR005AIQ-1g	1-Naphthalenol, 1-ethynyl-1,2,3,4-tetrahydro-	82720-23-8	95%	1g	$1519.00	2025-02-14
1PlusChem	1P005AAE-1g	1-Naphthalenol, 1-ethynyl-1,2,3,4-tetrahydro-	82720-23-8	95%	1g	$1405.00	2024-04-21
1PlusChem	1P005AAE-250mg	1-Naphthalenol, 1-ethynyl-1,2,3,4-tetrahydro-	82720-23-8	95%	250mg	$727.00	2024-04-21
1PlusChem	1P005AAE-100mg	1-Naphthalenol, 1-ethynyl-1,2,3,4-tetrahydro-	82720-23-8	95%	100mg	$527.00	2024-04-21
1PlusChem	1P005AAE-5g	1-Naphthalenol, 1-ethynyl-1,2,3,4-tetrahydro-	82720-23-8	95%	5g	$3952.00	2024-04-21
Enamine	EN300-192496-0.5g	1-ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol	82720-23-8	95%	0.5g	$847.0	2023-09-17